Cas no 1807120-35-9 (2,4-Bis(trifluoromethyl)-5-fluoroaniline)

• Product Name: 2,4-Bis(trifluoromethyl)-5-fluoroaniline
• CAS No: 1807120-35-9
• MF: C₈H₄F₇N
• MW: 247.112886428833
• CID: 4708013
• Update Time: 2023-08-15

2,4-Bis(trifluoromethyl)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-fluoroaniline

• Inchi： 1S/C8H4F7N/c9-5-2-6(16)4(8(13,14)15)1-3(5)7(10,11)12/h1-2H,16H2
• InChI Key： LILHSWWRBXLLAL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• Topological Polar Surface Area: 26